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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802

An In-depth Technical Guide to the Physical Properties of 2,2-dimethylbutanal

This guide provides a comprehensive overview of the core physical properties of 2,2-
dimethylbutanal, targeted towards researchers, scientists, and professionals in drug
development. It includes a summary of quantitative data, detailed experimental protocols for
property determination, and a visualization of the structure-property relationships.

Core Physical Properties

2,2-dimethylbutanal is an organic compound with the chemical formula CeH120.[1][2] It is also
known as 2,2-dimethylbutyraldehyde.[3] The physical characteristics of this aldehyde are
crucial for its handling, application in chemical synthesis, and for toxicological and safety
assessments.

Data Presentation

The quantitative physical properties of 2,2-dimethylbutanal are summarized in the table
below. These values are compiled from various chemical data sources.
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Physical Property Value Unit Source(s)
Molecular Weight 100.16 g/mol [1112]
Boiling Point 103 - 110.7 °C [1][3]
Melting Point -72.5 (estimate) °C [3]

Density 0.801 g/cm3 [11[3]
Refractive Index Not available - [4]
Solubility in Water LoglOwWs: -1.37 mol/L [5]
Appearance Liquid - [1]

Experimental Protocols

Detailed methodologies for determining the key physical properties of a liquid aldehyde like
2,2-dimethylbutanal are outlined below. These are standard laboratory procedures that can be
adapted for this specific compound.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method.[6][7]

Apparatus:
o Thiele tube or similar heating apparatus (e.g., aluminum block)[8]

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Sample of 2,2-dimethylbutanal
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Procedure:

A small amount of 2,2-dimethylbutanal is placed into the fusion tube.[8]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.[7][8]

The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil) or an aluminum heating block.[8]

The apparatus is heated gently.[8] As the temperature rises, air trapped in the capillary tube
will be expelled, seen as a slow stream of bubbles.

Upon further heating, the sample will begin to vaporize, and a rapid and continuous stream
of bubbles will emerge from the capillary tube.[7]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn up into the capillary tube.[7] This temperature is recorded.

Determination of Density (Pycnometer Method)

The density of a substance is its mass per unit volume. For liquids, a pychometer provides a

precise method for density determination.[9]

Apparatus:

Pycnometer (a glass flask with a specific, known volume)
Analytical balance
Thermometer

Sample of 2,2-dimethylbutanal
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Procedure:
e The clean, dry pycnometer is weighed accurately on an analytical balance (m1).[9]

o The pycnometer is filled with distilled water of a known temperature and weighed again (mz).
The volume of the pycnometer (V) can be calculated using the known density of water at that
temperature.

e The pycnometer is thoroughly dried and then filled with 2,2-dimethylbutanal.
o The pycnometer filled with the sample is weighed (ms).

e The mass of the 2,2-dimethylbutanal is calculated by subtracting the mass of the empty
pycnhometer (ms - ma).

o The density of 2,2-dimethylbutanal is then calculated by dividing its mass by the volume of
the pycnometer: Density = (ms - m1) / V.

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a material is a dimensionless number that describes how fast light
travels through it. It is a characteristic property of a substance.[10][11] The Abbe refractometer
Is a common instrument for measuring the refractive index of liquids.[11]

Apparatus:

o Abbe refractometer

Light source (usually built-in)

Dropper or pipette

Sample of 2,2-dimethylbutanal

Constant temperature water bath (optional, for high precision)

Procedure:
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e The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or
acetone) and allowed to dry completely.

o Afew drops of 2,2-dimethylbutanal are placed on the surface of the measuring prism using
a clean dropper.

e The prism is closed and locked.

e The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into
focus.

e The adjustment knob is turned until the boundary between the light and dark regions is sharp
and visible in the eyepiece. If color fringes are observed, the compensator is adjusted to
eliminate them.

e The boundary line is centered on the crosshairs.

e The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is taken should also be recorded, as the refractive index is temperature-
dependent.

Structure-Property Relationship

The physical properties of 2,2-dimethylbutanal are a direct consequence of its molecular
structure. The presence of a polar carbonyl group and a nonpolar alkyl chain influences its
boiling point, solubility, and density.
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Relationship between Structure and Physical Properties of 2,2-dimethylbutanal

Molecular Structure

2,2-dimethylbutanal
C6H120
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Caption: Molecular structure of 2,2-dimethylbutanal and its influence on key physical
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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